Cas no 50803-88-8 (Pyrene, 4-methoxy-)
Pyrene, 4-methoxy- structure
Product Name:Pyrene, 4-methoxy-
CAS No:50803-88-8
MF:C17H12O
MW:232.276584625244
CID:364032
PubChem ID:12453367
Update Time:2025-04-19
Pyrene, 4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Pyrene, 4-methoxy-
- 4-methoxypyrene
- DTXSID50498897
- SCHEMBL16241709
- 50803-88-8
-
- Inchi: 1S/C17H12O/c1-18-15-10-13-6-2-4-11-8-9-12-5-3-7-14(15)17(12)16(11)13/h2-10H,1H3
- InChI Key: LAMMJRISABQFNY-UHFFFAOYSA-N
- SMILES: O(C)C1C=C2C=CC=C3C=CC4=CC=CC=1C4=C23
Computed Properties
- Exact Mass: 232.08886
- Monoisotopic Mass: 232.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Pyrene, 4-methoxy- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
50803-88-8 (Pyrene, 4-methoxy-) Related Products
- 2216-69-5(1-Methoxynaphthalene)
- 5486-55-5(2,6-Dimethoxynaphthalene)
- 3900-49-0(1,6-Dimethoxynaphthalene)
- 84-85-5(4-methoxynaphthalen-1-ol)
- 10075-62-4(1,4-Dimethoxynaphthalene)
- 613-80-9(2,2'-Dinaphthyl Ether)
- 10075-63-5(1,5-Dimethoxynaphthalene)
- 5111-66-0(6-Methoxy-2-naphthol)
- 3469-26-9(2,7-Dimethoxynaphthalene)
- 93-04-9(2-Methoxynaphthalene)
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